ethyl 4-{2-[3-(2,3-dimethylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate

• IUPAC Name: ethyl 4-[[2-[3-(2,3-dimethylphenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H25N3O5S/c1-4-33-24(31)17-8-10-18(11-9-17)26-21(29)14-27-20-12-13-34-22(20)23(30)28(25(27)32)19-7-5-6-15(2)16(19)3/h5-13,20,22H,4,14H2,1-3H3,(H,26,29)
• InChI Key: WOVUEPCBWZQUIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC=CC(=C4C)C
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol
• CAS No.: 1291868-00-2

Description

Ethyl 4-{2-[3-(2,3-dimethylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate is a useful research compound. Its molecular formula is C25H23N3O5S and its molecular weight is 477.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

• Synthesis of Heterocyclic Systems : Research on the reactivity of related compounds with alkyl mono- and di-halides has led to the synthesis of new heterocyclic systems. These systems, including thiazolo[3,2-a]pyrimidines and pyrimido[2,1-b]thiazines, have shown promising antimicrobial activity against Staphylococcus aureus, indicating potential applications in developing new antimicrobial agents (Sirakanyan et al., 2015).

• Electropolymerization and Polymer Films : A study on the electropolymerization of related compounds has shown that polymer films can be synthesized and are stable to repetitive cycling, suggesting applications in materials science for developing new polymer-based materials (Lengkeek et al., 2010).

• Synthesis of Pyrimidine Derivatives : The synthesis under microwave irradiation of related pyrimidine derivatives indicates their usefulness in chemical and medicinal applications, particularly due to their wide range of biological activities. This highlights the importance of such compounds in medicinal chemistry (Leyva-Acuña et al., 2020).

Biological and Medicinal Applications

• Anticancer and Anti-inflammatory Agents : Derivatives of thieno[2,3-d]pyrimidines have been synthesized and evaluated as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory activities, indicating their potential as novel therapeutic agents (Abu‐Hashem et al., 2020).

• Antitumor and Antioxidant Agents : Thieno[2,3-d]pyrimidines have also been investigated for their potential as antitumor and antioxidant agents. Some derivatives showed high inhibition of Hep-G2 cell growth, suggesting their application in developing cancer therapeutics (Aly et al., 2010).

• Nonlinear Optical Properties : The nonlinear optical properties of related phenyl pyrimidine derivatives have been studied, showing larger nonlinear optical properties compared to standard molecules. This indicates their potential application in optoelectronic and high-tech applications related to nonlinear optics (Hussain et al., 2020).